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Compound of Interest

Compound Name: Ammonium dichromate

Cat. No.: B147842 Get Quote

Technical Support Center: Ammonium
Dichromate
This technical support center provides guidance for researchers, scientists, and drug

development professionals on managing the hygroscopic nature of ammonium dichromate in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: What does it mean that ammonium dichromate is hygroscopic?

A1: The term hygroscopic refers to the ability of a substance to attract and absorb moisture

from the surrounding atmosphere.[1] Ammonium dichromate is considered a hygroscopic

salt, meaning that when exposed to air, it will take up water vapor.[1] This can lead to physical

changes in the material, such as caking or even deliquescence (dissolving in the absorbed

water) under high humidity conditions.

Q2: How can I tell if my ammonium dichromate has absorbed moisture?

A2: Fresh, dry ammonium dichromate consists of bright orange-red crystals.[2][3][4] If the

compound has absorbed significant moisture, you may observe the following:

Caking or Clumping: The free-flowing crystals will stick together, forming lumps.
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Darkening of Color: The vibrant orange-red color may darken.

Damp Appearance: In advanced stages, the solid may appear visibly damp or even form a

slurry.

Q3: What are the primary risks of using ammonium dichromate that has absorbed water?

A3: Using ammonium dichromate that has absorbed moisture can introduce several

experimental and safety risks:

Inaccurate Measurements: The added weight of water will lead to errors when preparing

solutions of a specific concentration or when using a precise mass of the reagent for a

reaction.

Altered Reactivity: The presence of water can change the reaction conditions, potentially

affecting reaction rates and product yields. For instance, in thermal decomposition

experiments, the presence of moisture might alter the decomposition temperature and

characteristics.

Enhanced Decomposition: Although not extensively documented in the provided results,

moisture can affect the stability of the compound.[5] Slow decomposition can occur at

elevated temperatures, and the presence of impurities, including water, may influence this

process.[6]

Safety Hazards: Ammonium dichromate is a strong oxidizing agent.[7] Contamination with

moisture and other substances can potentially increase its reactivity with incompatible

materials.

Q4: What are the proper storage conditions for ammonium dichromate to prevent moisture

absorption?

A4: To minimize moisture absorption, ammonium dichromate should be stored in a tightly

closed container in a cool, dry, and well-ventilated area.[8][9] It is crucial to keep it away from

direct sunlight, heat sources, and incompatible materials such as combustible substances.[5][9]

The storage area should be secure, and if possible, a desiccator containing a suitable drying

agent can be used for long-term storage of smaller quantities.
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Troubleshooting Guide
Problem Possible Cause Solution

Inconsistent experimental

results (e.g., reaction yields,

decomposition temperature)

The ammonium dichromate

may have absorbed

atmospheric moisture, leading

to inaccurate weighing.

Use a fresh, unopened

container of ammonium

dichromate. If not possible, dry

the material in a vacuum oven

at a low temperature (well

below its decomposition

temperature of 170-180°C)

before use. Always handle the

compound in a low-humidity

environment, such as a glove

box, if possible.

Ammonium dichromate has

caked or clumped in the

container.

Improper storage in a humid

environment or the container

was not sealed tightly.

Gently break up the clumps

with a clean, dry spatula inside

a fume hood. For quantitative

work, it is highly recommended

to dry the material as

described above. For non-

critical applications, ensure the

material is homogenous before

use. See the workflow diagram

below for handling caked

material.

Spontaneous decomposition or

unexpected reaction.

Contamination with a reducing

agent or combustible material.

The presence of moisture can

sometimes exacerbate such

reactions. Ammonium

dichromate is

thermodynamically unstable.[7]

[10]

Always use clean, dry

glassware and tools. Ensure

the compound is not brought

into contact with incompatible

materials. Review the Safety

Data Sheet (SDS) for a full list

of incompatibilities.[5][8][9][11]

Visual Workflows and Logical Diagrams
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Start: Sample Preparation

1. Dry Ammonium Dichromate
in Vacuum Oven

2. Accurately Weigh Dried Sample
(M_initial)

3. Place in Controlled
Humidity Chamber

Begin Timed Measurements

4. Weigh Sample at Time 't'
(M_t)

5. Calculate % Mass Increase

Final Time Point
Reached?

 No 

6. Plot Data & Analyze Results

 Yes 

End of Experiment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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